![molecular formula C13H16FNO3S B7680196 4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide](/img/structure/B7680196.png)
4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide, also known as FMMS, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of 4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in cells. 4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide has been shown to inhibit the activity of certain enzymes and transcription factors that are involved in cell proliferation and inflammation. It may also affect the expression of various genes that are involved in these processes.
Biochemical and Physiological Effects:
4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain enzymes, such as COX-2, which is involved in inflammation. It has also been shown to induce cell death in cancer cells. In vivo studies have shown that 4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide can reduce inflammation and pain in animal models of arthritis.
Advantages and Limitations for Lab Experiments
4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize, and can be obtained in high yields. It has also been shown to have low toxicity in animal models. However, there are also limitations to its use in lab experiments. It is not water-soluble, which can make it difficult to administer to animals. It also has a short half-life, which can limit its effectiveness.
Future Directions
There are several future directions for research on 4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide. One area of interest is its potential as a therapeutic agent for cancer. Further studies are needed to determine its efficacy and safety in animal models and clinical trials. Another area of interest is its potential as an anti-inflammatory agent for the treatment of inflammatory diseases, such as arthritis. Additional studies are needed to determine its mechanism of action and effectiveness in animal models. Finally, further research is needed to optimize the synthesis method for 4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide, and to develop new derivatives with improved properties.
Synthesis Methods
4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide can be synthesized through a multistep process involving several chemical reactions. The starting material for the synthesis is 4-fluoro-3-methoxyaniline, which undergoes a series of reactions to form the final product. The synthesis method involves the use of various reagents and solvents, and requires careful control of reaction conditions to obtain a high yield of the desired product.
Scientific Research Applications
4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide has been the subject of several scientific studies due to its potential therapeutic properties. It has been investigated for its anti-inflammatory, analgesic, and anti-tumor effects. In vitro studies have shown that 4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide can inhibit the growth of cancer cells and induce cell death. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
4-fluoro-3-methoxy-N-methyl-N-(2-methylbut-3-yn-2-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO3S/c1-6-13(2,3)15(4)19(16,17)10-7-8-11(14)12(9-10)18-5/h1,7-9H,2-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLDPPPBQUNCYMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#C)N(C)S(=O)(=O)C1=CC(=C(C=C1)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.